Cas no 955403-56-2 (3-[3-fluoro-5-(trifluoromethyl)phenyl]propanal)

• Product Name: 3-[3-fluoro-5-(trifluoromethyl)phenyl]propanal
• CAS No: 955403-56-2
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD09028609
• CID: 832799
• PubChem ID: 53434404
• Update Time: 2025-04-19

3-[3-fluoro-5-(trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3-fluoro-5-(trifluoroMethyl)-
• 3-[3-Fluoro-5-(trifluoromethyl)phenyl]propanal
• SCHEMBL7380097
• DTXSID601261726
• FMBQBEDKXDYJPA-UHFFFAOYSA-N
• 3-Fluoro-5-(trifluoromethyl)benzenepropanal
• 3-(3-fluoro-5-(trifluoromethyl)phenyl)propanal
• 955403-56-2
• Benzenepropanal,3-fluoro-5-(trifluoromethyl)-
• EN300-1933384
• 3-[3-fluoro-5-(trifluoromethyl)phenyl]propanal

• MDL： MFCD09028609
• Inchi： 1S/C10H8F4O/c11-9-5-7(2-1-3-15)4-8(6-9)10(12,13)14/h3-6H,1-2H2
• InChI Key： FMBQBEDKXDYJPA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CCC=O

Computed Properties

• Exact Mass: 220.051
• Monoisotopic Mass: 220.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.266
• Boiling Point: 200.1°C at 760 mmHg
• Flash Point: 74.3°C
• Refractive Index: 1.437

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes